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Compound of Interest

5-(1-Carboxyethyl)-2-
Compound Name:
(phenylthio)phenylacetic acid

Cat. No.: B051841

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(1-Carboxyethyl)-2-(phenylthio)phenylacetic acid, identified by the CAS number 83237-
49-4, is a pivotal chemical intermediate in the pharmaceutical industry.[1] Its primary
significance lies in its role as a precursor in the synthesis of Zaltoprofen, a potent non-steroidal
anti-inflammatory drug (NSAID).[1][2][3] Zaltoprofen is recognized for its preferential inhibition
of cyclooxygenase-2 (COX-2), rendering it effective in the management of pain and
inflammation associated with conditions like arthritis.[1][2] This guide provides a detailed
overview of the chemical and physical properties of CAS 83237-49-4, its synthesis pathway to
Zaltoprofen, and the subsequent mechanism of action of the final drug product.

Chemical and Physical Properties

The fundamental physicochemical characteristics of 5-(1-Carboxyethyl)-2-
(phenylthio)phenylacetic acid are summarized in the table below. These properties are
crucial for its handling, storage, and application in synthetic processes.
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Property Value Source
Molecular Formula C17H1604S [11[4115]
Molecular Weight 316.37 g/mol [11[415]
Appearance Off-white solid [1]

Melting Point LasnadoTe (n L2 [LA115)

dichloroethane)

Boiling Point (Predicted)

517.4 +50.0 °C

[1]14]

Density (Predicted)

1.34 + 0.1 g/cm3

[1]14]

pKa (Predicted)

4.09+0.10

[1]14]

Solubility

Slightly soluble in Acetone and

DMSO

[1]14]

Storage Temperature

2-8°C, Sealed in a dry

environment

[4]

Role in Zaltoprofen Synthesis

CAS 83237-49-4 is a critical raw material for the synthesis of Zaltoprofen.[2] The process

generally involves an esterification step followed by a cyclization reaction.

5-(1-Carboxyethyl)-2-
(phenylthio)phenylacetic acid
(CAS 83237-49-4)

Esterification

Methyl 2-(3-methoxycarboxymethyl-
4-phenylthiophenyl)propionate

Polyphosphoric Acid

Cyclization & Hydrolysis Zaltoprofen

Click to download full resolution via product page

Synthesis of Zaltoprofen from CAS 83237-49-4.
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Mechanism of Action of Zaltoprofen

As an NSAID, Zaltoprofen's therapeutic effects are derived from its inhibition of the
cyclooxygenase (COX) enzymes, which are key to the synthesis of prostaglandins.
Prostaglandins are lipid compounds that mediate inflammation, pain, and fever. Zaltoprofen
exhibits a preferential inhibition of COX-2, the isoform of the enzyme that is upregulated during

Arachidonic Acid Zaltoprofen
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inflammation.

COX-2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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